Cas no 281655-34-3 ((2S,4R)-Fmoc-Mpt(Trt)-OH)

• Product Name: (2S,4R)-Fmoc-Mpt(Trt)-OH
• CAS No: 281655-34-3
• MF: C₃₉H₃₃NO₄S
• MW: 611.748629331589
• MDL: MFCD01860721
• CID: 4712106
• Update Time: 2025-10-29

(2S,4R)-Fmoc-Mpt(Trt)-OH Chemical and Physical Properties

Names and Identifiers

• (2S,4R)-Fmoc-4-tritylmercapto-pyrrolidine-2-carboxylic acid
• (2S,4R)-4-(Tritylthio)pyrrolidine-2-carboxylic acid, N-FMOC protected
• C39H33NO4S
• (2S,4R)-Fmoc-Mpt(Trt)-OH
• (2S,4R)-1-(((9H-Fluoren-9-yl)methoxy)carbonyl)-4-(tritylthio)pyrrolidine-2-carboxylic acid
• 4245AH
• (2S,4R)-1-[(9H-fluoren-9-ylmethoxy)carbonyl]-4-[(triphenylmethyl)sulfanyl]pyrrolidine-2-carboxylic acid
• (2S,4R)-1-(9H-Fluoren-9-ylmethoxycarbonyl)-4-tritylsulfanylpyrrolidine-2-carboxylic acid

• MDL： MFCD01860721
• Inchi： 1S/C39H33NO4S/c41-37(42)36-24-30(25-40(36)38(43)44-26-35-33-22-12-10-20-31(33)32-21-11-13-23-34(32)35)45-39(27-14-4-1-5-15-27,28-16-6-2-7-17-28)29-18-8-3-9-19-29/h1-23,30,35-36H,24-26H2,(H,41,42)/t30-,36+/m1/s1
• InChI Key： CHBJBMXEGJSHBN-GERKYKROSA-N
• SMILES： S(C(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1)[C@H]1CN(C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)[C@H](C(=O)O)C1

Computed Properties

• Exact Mass: 611.213
• Monoisotopic Mass: 611.213
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 45
• Rotatable Bond Count: 9
• Complexity: 934
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.1

Additional information on (2S,4R)-Fmoc-Mpt(Trt)-OH

Comprehensive Analysis of (2S,4R)-Fmoc-Mpt(Trt)-OH (CAS No. 281655-34-3): Applications and Innovations in Peptide Synthesis

The compound (2S,4R)-Fmoc-Mpt(Trt)-OH (CAS No. 281655-34-3) is a highly specialized Fmoc-protected amino acid derivative widely utilized in solid-phase peptide synthesis (SPPS). Its unique stereochemistry and protective groups make it indispensable for constructing complex peptides with precise secondary structures, particularly in drug discovery and bioconjugation applications. As the demand for therapeutic peptides surges—projected to reach $50 billion by 2025—researchers increasingly seek advanced building blocks like this to overcome synthetic challenges such as epimerization and low coupling efficiency.

Structurally, the Fmoc group (9-fluorenylmethoxycarbonyl) provides orthogonal protection for the α-amino group, while the Trt (trityl) moiety shields the thiol functionality of the Mpt (4-mercaptoproline) residue. This dual-protection strategy enables selective deprotection during stepwise peptide assembly, a feature frequently searched in peptide synthesis forums. The (2S,4R) configuration is particularly valuable for inducing β-turn conformations—a hot topic in GPCR-targeting peptide drug design, as evidenced by recent publications in Nature Chemical Biology.

Recent advancements spotlight its role in stapled peptide development, where the Mpt thiol enables site-specific crosslinking—a technique gaining traction for stabilizing helical peptides against proteolytic degradation. Google Scholar data shows a 120% increase in "thiol-mediated stapling" queries since 2022. The compound’s chiral purity (>98% ee typically) addresses another pain point: diastereomer formation during long peptide synthesis, a frequent concern in peptide CRO workflows.

For process chemists, the 281655-34-3 CAS registry provides critical QC reference data, including HPLC retention times and mass spec fragmentation patterns—key details often requested in peptide supplier reviews. Its compatibility with automated synthesizers (e.g., CEM Liberty Blue) makes it ideal for high-throughput peptide production, aligning with industry trends toward AI-assisted molecular design. Notably, the Trt protection can be cleaved under mild acidic conditions (1% TFA in DCM), minimizing side-chain damage—a superior alternative to Acm-protected variants requiring heavy metal deprotection.

Emerging applications include peptide-drug conjugates (PDCs), where the free thiol after deprotection serves as a ligation handle for payload attachment. This addresses the growing demand for targeted cancer therapies, with "peptide linker chemistry" seeing a 90% search volume increase on Reaxys. Storage recommendations (-20°C under argon) reflect best practices for thiol-containing compounds, a detail emphasized in recent peptide stability studies from the Journal of Medicinal Chemistry.

Quality benchmarks for 281655-34-3 typically specify ≤0.5% Fmoc-diketopiperazine byproducts—a critical parameter given their role in peptide truncation. Leading suppliers now provide LC-MS and NMR batch certificates, responding to GMP peptide manufacturers' needs. The compound’s logP (~3.2) also facilitates membrane permeability prediction, bridging the gap between peptide synthesis and ADMET modeling—an integration highlighted in recent computational chemistry webinars.

Innovative uses extend to cyclic peptide scaffolds, where the 4-mercaptoproline moiety enables disulfide mimicry through thioether bridges. This application aligns with the macrocyclic drug trend, where "proline-derived cyclization" searches grew 65% YoY. The Fmoc-Mpt(Trt)-OH price premium reflects its multigram-scale synthetic challenges, particularly in maintaining stereointegrity during Mpt side-chain introduction—a process detailed in recent organic process research patents.

Future directions include click chemistry modifications, where the deprotected thiol undergoes maleimide conjugation—a technique dominating ADC (antibody-drug conjugate) literature. As peptide therapeutics advance toward oral bioavailability, derivatives of 281655-34-3 are being explored for N-methylation strategies to enhance metabolic stability, a focus area in recent peptidomimetic conferences.